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Compound of Interest

Compound Name: L-Aspoxicillin trihydrate

CAS No.: 63329-59-9

Cat. No.: B1238003

Get Quote

Executive Summary
The solubility profile of L-Aspoxicillin Trihydrate (ASPC) is a critical quality attribute (CQA)

governing its purification efficiency, crystalline stability, and bioavailability.[1] As a semi-

synthetic penicillin derivative, ASPC exhibits a complex solubility landscape heavily influenced

by solvent polarity, temperature, and pH. This guide provides a comprehensive technical

analysis of ASPC solubility, detailing experimental protocols for precise determination (Laser

Monitoring), thermodynamic modeling frameworks, and process applications for anti-solvent

crystallization.

Physicochemical Profile
L-Aspoxicillin Trihydrate is an injectable antibiotic with a zwitterionic structure, contributing to

its pH-dependent solubility behavior.[1]
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Property Specification

Chemical Name

(2S,5R,6R)-6-[(2R)-2-[(2R)-2-amino-3-

methylcarbamoylpropanoylamino]-2-(4-

hydroxyphenyl)acetylamino]-3,3-dimethyl-7-oxo-

4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic

acid trihydrate

Molecular Formula

Molecular Weight 547.58 g/mol (Trihydrate)

Appearance White crystalline powder

Key Functional Groups -lactam ring, Amide (side chain), Carboxylic

acid, Phenolic hydroxyl

Solubility Landscape: Solvent & Temperature
Dependence
The solubility of ASPC is notably low in most organic solvents, necessitating specific binary

solvent systems or pH adjustments for processing. The following data summarizes the solubility

behavior in pure solvents at ambient temperature (

).

Table 1: Comparative Solubility Data (25°C)
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Solvent
Solubility
Classification (JP
XIV)

Reported
Concentration
(mg/mL)*

Dielectric Constant
(

)

Water Sparingly Soluble 4.0 - 5.0 78.5

Methanol Practically Insoluble ~7.5 32.7

Ethanol (95%) Practically Insoluble ~3.4 24.5

Acetonitrile Practically Insoluble < 0.1 37.5

DMF Freely Soluble > 100 36.7

Acetone Practically Insoluble < 0.5 20.7

> Note: "Practically Insoluble" in pharmacopeial terms often denotes < 0.1 mg/mL. However,

experimental equilibrium data (Source 1.18) suggests slightly higher values for alcohols,

indicating a potential for temperature-dependent solubility enhancement useful for

crystallization.[1]

Experimental Methodology: Laser Monitoring
Technique
To determine the precise thermodynamic solubility curve (essential for Apelblat modeling), the

Laser Monitoring Observation Technique is superior to the static shake-flask method due to its

speed and accuracy in detecting the exact point of solid phase disappearance (saturation).

Protocol: Automated Laser Solubility Determination
Objective: Determine the mole fraction solubility (

) of ASPC in binary solvent mixtures across a temperature range (

).

Equipment:

Jacketed glass vessel (50 mL) with magnetic stirring.
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Thermostatic water bath (

precision).[1]

Laser transmissometer (He-Ne laser,

).[1]

Photo-detector linked to a data acquisition system.[1]

Step-by-Step Workflow:

Preparation: Add a known mass of solvent (

) to the vessel.[1] Maintain temperature at

(e.g., 278.15 K).

Solute Addition: Add a precise mass of L-Aspoxicillin Trihydrate (

) in small increments.

Equilibration: Stir continuously. The laser beam passes through the suspension.

Suspension: High scattering

Low light intensity at detector.[1]

Solution: Low scattering

High light intensity at detector.[1]

Temperature Ramp: Slowly increase temperature (

).

Detection: Monitor the intensity curve. The temperature at which the laser intensity reaches a

maximum plateau indicates the complete dissolution of the solid phase (Saturation

Temperature,

).
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Calculation: Calculate mole fraction solubility (

) for the determined

.

[1]

Repetition: Repeat with varying solute/solvent ratios to construct the full polythermal

solubility curve.

Visualization: Laser Monitoring Workflow
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Figure 1: Logic flow for determining saturation temperature using laser transmissometry.

Thermodynamic Modeling Framework
Once experimental data (

vs.

) is obtained, it must be correlated using thermodynamic models to predict solubility at
unmeasured points and understand the dissolution mechanism.

Modified Apelblat Equation
The modified Apelblat equation is the standard semi-empirical model for correlating solubility

data of semi-synthetic antibiotics.

: Mole fraction solubility.[1][2]
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: Absolute temperature (K).[1][2]

: Empirical parameters representing the non-ideality of the solution.

Interpretation: If

is negative and

is positive, the dissolution is typically endothermic.

Van't Hoff Analysis
To determine the thermodynamic functions of solution (Enthalpy

, Entropy

): [1]

Plot:

vs.

.

Slope:

.[1]

Intercept:

.[1]

Insight: For L-Aspoxicillin, dissolution in water/alcohol mixtures is generally endothermic (

) and entropy-driven (

), implying solubility increases with temperature.[1]

Process Application: Crystallization Strategy
The solubility difference between acidic aqueous solutions and organic anti-solvents is the

basis for the industrial purification of L-Aspoxicillin.
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Crystallization Protocol[6][12][15][16]
Dissolution: Dissolve crude Aspoxicillin in water at pH 2.0 (using HCl). At this pH, the amine

group is protonated, significantly increasing solubility.

Clarification: Filter to remove insoluble impurities.[1]

pH Adjustment: Slowly adjust pH to 4.7 - 5.0 (Isoelectric point) using ammonia or NaOH.[1]

Solubility decreases, inducing supersaturation.

Anti-Solvent Addition: Add Ethanol (or Methanol) to the aqueous solution.[1]

Ratio: Typically 1:3 (Water:Ethanol).[1]

Mechanism:[3] Ethanol reduces the dielectric constant of the mixture, drastically lowering

the solubility of the zwitterionic Aspoxicillin.

Aging & Isolation: Cool to

to maximize yield, then filter and wash with cold ethanol.

Visualization: Purification Process Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Aspoxicillin
https://pubchem.ncbi.nlm.nih.gov/compound/Aspoxicillin
https://pubchem.ncbi.nlm.nih.gov/compound/Aspoxicillin
https://pubchem.ncbi.nlm.nih.gov/compound/Aspoxicillin
https://www.researchgate.net/publication/13566104_Micellar_electrokinetic_chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude L-Aspoxicillin

Acidic Dissolution
(Water + HCl, pH 2.0)

Filtration
(Remove Insolubles)

pH Adjustment
(pH 4.7, Isoelectric Pt)

Anti-Solvent Addition
(Ethanol/Methanol)

Induce Supersaturation

Cooling Crystallization
(T = 5°C)

Maximize Yield

Filtration & Drying
(Trihydrate Form)

Click to download full resolution via product page

Figure 2: Industrial purification workflow utilizing pH-shift and anti-solvent crystallization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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